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These application notes provide a detailed protocol for the intravenous administration of JNJ-
9350, a spermine oxidase (SMOX) inhibitor, to mice. The information is compiled from publicly
available data and general best practices for rodent handling and injection techniques.

Mechanism of Action

JNJ-9350 is a chemical probe that acts as an inhibitor of spermine oxidase (SMOX) with a
reported IC50 value of 0.01 uM.[1][2][3] SMOX is a flavin-dependent enzyme involved in the
catabolism of polyamines, specifically catalyzing the oxidation of spermine to spermidine, 3-
aminopropanal, and hydrogen peroxide (H2032).[3] By inhibiting SMOX, JNJ-9350 disrupts this
pathway, which can be significant in disease models where SMOX is implicated, such as in
certain cancers, due to its role in producing reactive oxygen species (ROS) and contributing to
DNA damage.[3] INJ-9350 also shows inhibitory activity against polyamine oxidase (PAO) with
a higher IC50 of 0.79 pM.[1][2]

Quantitative Data
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The following table summarizes the available quantitative data for JINJ-9350 from preclinical
studies in mice.

Administration

Parameter Value Species Reference
Route
In Vivo Dose 2 mg/kg Mouse Intravenous [3]
In Vivo Dose 10 mg/kg Mouse Oral [1][3]
Oral
Bioavailability 34% Mouse Oral [1][2]
(F%)
Half-life (t2) 16 min Mouse Oral (10 mg/kg) [1][2]
Clearance 73/5217
) Mouse Oral (10 mg/kg) [11[2]
(Total/Unbound) mL/min/kg
volume of 1.7 Lk M Oral (10 mg/kg) [1][2]
. ouse ra m

Distribution (Vd) J 99
Protein Binding

98.6% Mouse - [1][2]

(Mouse)

Experimental Protocols
Preparation of JNJ-9350 for Intravenous Injection

This protocol describes the preparation of a clear solution of INJ-9350 suitable for intravenous
administration in mice.[1][2]

Materials:

JNJ-9350 powder

Dimethyl sulfoxide (DMSOQO)

PEG300

Tween-80
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 Sterile Saline (0.9% NacCl)

o Sterile microcentrifuge tubes
o Pipettes and sterile tips
Procedure:

e Prepare a Stock Solution:

o Dissolve JNJ-9350 in DMSO to create a clear stock solution (e.g., 5.0 mg/mL). Ensure the
powder is completely dissolved.[1]

e Prepare the Vehicle:

o In a sterile tube, prepare the vehicle by mixing the components in the following volumetric
ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

o Prepare the Final Dosing Solution (Example for a 1 mL working solution):

[¢]

Start with 100 pL of the 5.0 mg/mL JNJ-9350 DMSO stock solution.
o Add 400 pL of PEG300 and mix thoroughly until the solution is clear.
o Add 50 pL of Tween-80 and mix again.

o Finally, add 450 L of sterile saline to reach a final volume of 1 mL. This will result in a
final INJ-9350 concentration of 0.5 mg/mL.

o The final solution should be clear. It is recommended to prepare this working solution fresh
on the day of use.[1]

Protocol for Intravenous (Tail Vein) Injection in Mice

This is a general protocol for tail vein injection in mice and should be adapted to the specific
experimental design. It is crucial that personnel are properly trained in this technique to ensure
animal welfare and accurate dosing.

Materials:
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e Mouse restraint device

e Heat source (e.g., heat lamp or warming pad)

» Sterile syringes (0.3-1.0 mL)

o Sterile needles (27-30 gauge)

e 70% Isopropyl alcohol pads

o Sterile gauze

e Prepared JNJ-9350 dosing solution

Procedure:

e Animal Preparation:

o Weigh each mouse to accurately calculate the injection volume. The maximum
recommended volume for a bolus IV injection in mice is 5 ml/kg.[4]

o To aid in vasodilation and visualization of the tail veins, warm the mouse for 5-10 minutes.
This can be achieved by placing the cage on a warming pad or using a heat lamp.[5][6]
Care must be taken to avoid overheating the animal.[5]

e Restraint:

o Place the mouse in an appropriate restraint device, allowing the tail to be accessible.[4][5]

e Injection Site Preparation:

o Grasp the tail gently but firmly at the base.

o Identify one of the two lateral tail veins.

o Wipe the tail with a 70% isopropyl alcohol pad.[4]

e Injection:
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o Use a new sterile syringe and needle for each animal.
o Insert the needle, bevel up, into the vein at a shallow angle, parallel to the tail.[5][6]
o A successful entry may be indicated by a small flash of blood in the needle hub.

o Slowly inject the calculated volume of the INJ-9350 solution. There should be no
resistance. If resistance is felt or a blister forms, the needle is not in the vein. In this case,
withdraw the needle and make another attempt at a more cranial site on the tail.[4][5] No
more than two attempts per vein should be made.[4]

e Post-Injection Care:

o After injection, wait a few seconds before withdrawing the needle to allow the substance to
clear the vein.[4]

o Withdraw the needle and immediately apply gentle pressure to the injection site with
sterile gauze to prevent bleeding.[6]

o Return the mouse to its cage and monitor for any adverse reactions and to ensure
bleeding has stopped.[7]
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Caption: Signaling pathway of spermine catabolism by SMOX and its inhibition by JNJ-9350.
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Experimental Workflow Diag
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Caption: Workflow for intravenous injection of JINJ-9350 in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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